Cas no 1393570-07-4 (4-Bromo-2,6-diacetylpyridine)

• Product Name: 4-Bromo-2,6-diacetylpyridine
• CAS No: 1393570-07-4
• MF: C₉H₈BrNO₂
• MW: 242.069321632385
• MDL: MFCD22545420
• CID: 2361210
• Update Time: 2025-05-19

4-Bromo-2,6-diacetylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2,6-diacetylpyridine
• PYDA32
• Ethanone, 1,1'-(4-bromo-2,6-pyridinediyl)bis-
• FCH2291752
• AB79824
• 1,1'-(4-Bromopyridine-2,6-diyl)bis(ethanone)
• 1-(6-ACETYL-4-BROMOPYRIDIN-2-YL)ETHANONE
• 4-Bromo-2,6-diacetylpyridine

• MDL： MFCD22545420
• Inchi： 1S/C9H8BrNO2/c1-5(12)8-3-7(10)4-9(11-8)6(2)13/h3-4H,1-2H3
• InChI Key： RDIYEGXICVUSOI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)=O)N=C(C(C)=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Topological Polar Surface Area: 47

Additional information on 4-Bromo-2,6-diacetylpyridine

4-Bromo-2,6-Diacetylpyridine: A Comprehensive Overview

4-Bromo-2,6-diacetylpyridine, identified by the CAS number 1393570-07-4, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound, characterized by its bromine substitution at the 4-position and acetyl groups at the 2 and 6 positions of a pyridine ring, exhibits unique chemical properties that make it valuable in both academic research and industrial applications.

The synthesis of 4-bromo-2,6-diacetylpyridine typically involves multi-step organic reactions, often starting from pyridine derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. For instance, researchers have explored the use of transition metal catalysts to facilitate bromination and acetylation processes, which are critical steps in constructing this compound.

In terms of chemical properties, 4-bromo-2,6-diacetylpyridine is known for its high stability under various reaction conditions. Its bromine substituent contributes to its reactivity in nucleophilic aromatic substitution reactions, while the acetyl groups provide additional functionalization opportunities. These features make it an ideal precursor for synthesizing more complex molecules with tailored functionalities.

One of the most promising applications of 4-bromo-2,6-diacetylpyridine lies in the field of materials science. Recent studies have demonstrated its potential as a building block for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and selectivity, making them suitable for gas storage and separation applications. For example, researchers have successfully incorporated this compound into MOFs that selectively adsorb CO₂ over N₂, a critical capability for carbon capture technologies.

Beyond materials science, 4-bromo-2,6-diacetylpyridine has also found applications in pharmaceutical chemistry. Its unique structure allows for the creation of bioactive molecules with potential therapeutic benefits. For instance, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties. Recent in vitro studies suggest that certain analogs may inhibit key enzymes involved in inflammatory pathways, paving the way for novel drug development.

The environmental impact of synthesizing and using 4-bromo-2,6-diacetylpyridine has also been a topic of interest. Researchers are exploring greener synthetic routes that minimize waste and reduce energy consumption. For example, microwave-assisted synthesis has been proposed as an eco-friendly method to produce this compound with higher yields and shorter reaction times compared to traditional methods.

In conclusion, 4-bromo-2,6-diacetylpyridine, with its unique chemical structure and diverse applications, remains a focal point in contemporary chemical research. Its role as a versatile building block in materials science and pharmaceutical chemistry underscores its importance in advancing technological innovations. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an even greater role in shaping future developments across multiple disciplines.